Ethyl 2-[2-(2-methoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: ethyl 2-[2-(2-methoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C19H19N3O6S2/c1-3-28-17(23)11-22-14-9-8-12(30(20,25)26)10-16(14)29-19(22)21-18(24)13-6-4-5-7-15(13)27-2/h4-10H,3,11H2,1-2H3,(H2,20,25,26)
• InChI Key: GJZVVBMYUFVPOK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC=CC=C3OC
• Molecular Formula: C19H19N3O6S2
• Molecular Weight: 449.5 g/mol

Description

“Ethyl 2-[2-(2-methoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate” is a chemical compound with the molecular formula C19H19N3O6S2. It has an average mass of 449.501 Da and a monoisotopic mass of 449.071533 Da.

Scientific Research Applications

Synthesis and Chemical Behavior

Ethyl (1,2-benzisothiazol-3-yl)cyanoacetate, related to the compound , showcases interesting tautomeric behaviors and reactions leading to various derivatives through decomposition and interaction with other chemicals. This compound's reactivity forms a basis for creating numerous chemical entities with potential applications in material science and pharmaceuticals. Specifically, its transformation under different conditions highlights the versatility of benzisothiazole derivatives in synthetic chemistry, paving the way for novel compound development (Carrington et al., 1972).

Catalytic Applications

A molybdenum(VI) complex with a thiazole-hydrazone ligand demonstrated significant catalytic activity in the oxidation of primary alcohols and hydrocarbons. This complex, encapsulated in zeolite Y, showed not only high catalytic activity but also remarkable stability and reusability, underscoring the potential of benzothiazole derivatives in developing efficient and sustainable catalysts for chemical transformations (Ghorbanloo & Maleki Alamooti, 2017).

Antimicrobial Activity

The antimicrobial properties of benzothiazole derivatives were explored, revealing that these compounds exhibit variable and modest activity against a range of bacterial and fungal strains. This suggests potential applications in developing new antimicrobial agents, with benzothiazole derivatives serving as core structures for the synthesis of drugs targeting resistant microbial strains (Patel, Agravat, & Shaikh, 2011).

Antioxidative and Anti-inflammatory Properties

Benzothiazole derivatives have also been identified to possess antioxidative and anti-inflammatory properties, indicating their utility in designing drugs with potential benefits against oxidative stress-related diseases and inflammatory conditions. Their ability to inhibit cyclooxygenase and lipoxygenase pathways points towards their potential in therapeutic applications, particularly in inflammation and pain management (Makkar & Chakraborty, 2018).